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Compound of Interest

Compound Name: Sodium bitartrate monohydrate

Cat. No.: B1358471 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core chemical properties of

sodium bitartrate monohydrate (NaC₄H₅O₆·H₂O), a compound frequently utilized in the

pharmaceutical industry as an excipient, particularly as a buffering agent and pH modifier.[1]

This document is intended to be a valuable resource for researchers, scientists, and

professionals involved in drug development and formulation.

Physicochemical Properties
Sodium bitartrate monohydrate is the monosodium salt of L-(+)-tartaric acid in its hydrated

form.[2] It presents as a white crystalline powder and is known for its mild acidity in aqueous

solutions.[2]

General Properties
A summary of the general physicochemical properties of sodium bitartrate monohydrate is

presented in Table 1.
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Property Value References

Chemical Formula C₄H₅NaO₆·H₂O [2][3][4][5]

Molecular Weight 190.08 g/mol [2][3][4][5][6]

Appearance White crystalline powder [2]

CAS Number 6131-98-2 [3][5][6]

EC Number 208-400-9 [6]

Solubility
Sodium bitartrate monohydrate is soluble in water and practically insoluble in ethanol. Its

solubility in water is temperature-dependent.

Solvent Solubility Temperature References

Water 1 g in 10 mL 25 °C

Water 1 g in 1.8 mL 100 °C

Ethanol Insoluble -

pH and Acidity
As an acid salt, sodium bitartrate monohydrate forms an acidic solution when dissolved in

water. The pH of a 0.1 M aqueous solution typically ranges from 3.0 to 4.0 at 25 °C. This

property makes it a useful buffering agent in pharmaceutical formulations.

Thermal Properties
The thermal behavior of sodium bitartrate monohydrate is characterized by its dehydration

and subsequent decomposition at elevated temperatures.
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Property Value References

Melting Point
Decomposes at approximately

253 °C
[7]

Dehydration
Loses water of hydration at

approximately 100 °C

Crystal Structure
Sodium bitartrate monohydrate crystallizes in the orthorhombic crystal system. The crystal

structure is characterized by a network of tartrate ions linked by sodium ions and hydrogen

bonding involving the water molecules of hydration.

Reactivity and Stability
Sodium bitartrate monohydrate is a stable compound under normal storage conditions. It is

incompatible with strong oxidizing agents.

Experimental Protocols
The following sections outline generalized experimental protocols for determining key chemical

properties of sodium bitartrate monohydrate. These protocols are based on standard

pharmacopeial methods and should be adapted and validated for specific laboratory

conditions.

Determination of Solubility
Objective: To determine the solubility of sodium bitartrate monohydrate in water at a

specified temperature.

Methodology (based on the shake-flask method):

Preparation: Add an excess amount of sodium bitartrate monohydrate to a known volume

of purified water in a sealed, temperature-controlled vessel.

Equilibration: Agitate the mixture at a constant temperature for a sufficient period (e.g., 24-48

hours) to ensure equilibrium is reached. The presence of undissolved solid should be visually
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confirmed.

Sampling: Withdraw a sample of the supernatant, ensuring no solid particles are transferred.

This can be achieved by filtration through a suitable membrane filter (e.g., 0.45 µm) that has

been pre-saturated with the solution to avoid loss of solute by adsorption.

Analysis: Analyze the concentration of the dissolved sodium bitartrate monohydrate in the

filtrate using a validated analytical method, such as High-Performance Liquid

Chromatography (HPLC) with UV detection or a titrimetric method.

Calculation: Express the solubility in terms of g/100 mL or mol/L.

pH Determination of an Aqueous Solution
Objective: To measure the pH of a 0.1 M aqueous solution of sodium bitartrate monohydrate.

Methodology (based on USP <791>):

Solution Preparation: Accurately weigh 1.9008 g of sodium bitartrate monohydrate and

dissolve it in sufficient purified water to make 100.0 mL of solution.

Calibration: Calibrate a pH meter using at least two standard buffer solutions that bracket the

expected pH of the sample (e.g., pH 4.0 and pH 7.0).

Measurement: Immerse the calibrated electrode in the prepared 0.1 M solution and record

the pH reading once it has stabilized. The measurement should be performed at a controlled

temperature (e.g., 25 ± 2 °C).

Thermal Analysis by Thermogravimetric Analysis (TGA)
and Differential Scanning Calorimetry (DSC)
Objective: To characterize the thermal decomposition and phase transitions of sodium
bitartrate monohydrate.

Methodology:

Thermogravimetric Analysis (TGA):
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Sample Preparation: Accurately weigh 5-10 mg of the sample into a suitable TGA pan

(e.g., alumina).

Instrument Setup: Place the pan in the TGA furnace. Purge the furnace with an inert gas

(e.g., nitrogen) at a constant flow rate (e.g., 20-50 mL/min).

Heating Program: Heat the sample from ambient temperature to approximately 300 °C at

a controlled heating rate (e.g., 10 °C/min).

Data Analysis: Record the mass loss as a function of temperature. The initial weight loss

corresponding to the loss of one mole of water should be observed around 100 °C.

Differential Scanning Calorimetry (DSC):

Sample Preparation: Accurately weigh 2-5 mg of the sample into a hermetically sealed

aluminum pan.

Instrument Setup: Place the sample pan and an empty reference pan in the DSC cell.

Purge the cell with an inert gas.

Heating Program: Heat the sample from ambient temperature to above its decomposition

temperature (e.g., 270 °C) at a controlled heating rate (e.g., 10 °C/min).

Data Analysis: Record the heat flow as a function of temperature. Observe endothermic

and exothermic events, such as dehydration and decomposition. The onset and peak

temperatures of these events should be determined.

Quality Control Workflow for Pharmaceutical
Excipients
As an excipient, sodium bitartrate monohydrate must undergo rigorous quality control testing

to ensure its suitability for use in pharmaceutical products. The following diagram illustrates a

typical workflow for the quality control and release of this excipient.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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